Cas no 55791-96-3 (N-(3-hydroxyphenyl)-3-methylbut-2-enamide)

N-(3-hydroxyphenyl)-3-methylbut-2-enamide structure
55791-96-3 structure
Product Name:N-(3-hydroxyphenyl)-3-methylbut-2-enamide
CAS No:55791-96-3
MF:C11H13NO2
MW:191.226423025131
CID:944510
PubChem ID:41579
Update Time:2025-04-19

N-(3-hydroxyphenyl)-3-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-hydroxyphenyl)-3-methylbut-2-enamide
    • N-(3-Hydroxyphenyl)-3-methyl-2-butenamide
    • 3'-Hydroxy-3-methyl-2-butenanilid
    • 3'-Hydroxy-3-methylcrotonanilide
    • AC1L2624
    • BRN 2094556
    • CROTONANILIDE, 3'-HYDROXY-3-METHYL-
    • CTK8J2932
    • NSC222540
    • WLN: QR CMV1UY1&amp
    • 55791-96-3
    • NSC-222540
    • DTXSID20204366
    • AKOS008929329
    • NSC 222540
    • WLN: QR CMV1UY1&1
    • 2-Butenamide, N-(3-hydroxyphenyl)-3-methyl-
    • Inchi: 1S/C11H13NO2/c1-8(2)6-11(14)12-9-4-3-5-10(13)7-9/h3-7,13H,1-2H3,(H,12,14)
    • InChI Key: XHMFYLJVKDLTTI-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)NC(/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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